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Compound of Interest

Compound Name: MEB55

Cat. No.: B13440341 Get Quote

These application notes provide detailed protocols and supporting data for the in vivo

administration of MEB55, a synthetic strigolactone analog, in mouse models. The primary

application detailed is in the context of a breast cancer xenograft model, demonstrating its anti-

tumor efficacy.

Quantitative Data Summary
The following tables summarize the key quantitative data from toxicity and efficacy studies of

MEB55 administered to mice.

Table 1: Toxicity Profile of MEB55 in Hsd:ICR(CD-1®) Mice
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Dosage
(mg/kg)

Administrat
ion Route

Dosing
Schedule

Observatio
n Period

Effect on
Body
Weight

Liver
Histology

12.5
Intraperitonea

l (IP)
Twice a week 14 days

No significant

difference

No

histological

changes

25
Intraperitonea

l (IP)
Twice a week 14 days

No significant

difference

No

histological

changes

50
Intraperitonea

l (IP)
Twice a week 14 days

No significant

difference

Apoptotic

cells

apparent;

Increased

macrophage

presence

100
Intraperitonea

l (IP)
Twice a week 14 days

No significant

difference

No

histological

changes

150
Intraperitonea

l (IP)
Twice a week 14 days

No significant

difference

Some tissue

abnormalities

observed

Table 2: Efficacy of MEB55 in MDA-MB-231 Xenograft Mouse Model

Dosage
(mg/kg)

Administration
Route

Dosing
Schedule

Tumor Model Outcome

25
Intraperitoneal

(IP)
Twice a week

MDA-MB-231

breast cancer

xenografts

Reduction in

tumor volume

and tumor

growth rate[1]
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Preparation of MEB55 Dosing Solution
Materials:

MEB55 compound

Dimethyl sulfoxide (DMSO)

Cremophor® EL (Polyoxyl 35 castor oil)

Sterile double-distilled water (ddH₂O)

Sterile microcentrifuge tubes

Sterile syringes and needles

Protocol:

Prepare a 1:1 (v/v) stock solution of DMSO and Cremophor® EL.

Dissolve the MEB55 powder in the DMSO:Cremophor® EL stock solution to achieve the

desired stock concentration.

On the day of administration, dilute the MEB55 stock solution with sterile double-distilled

water to the final required concentration for injection (e.g., 12.5, 25, 50, 100, or 150 mg/kg).

The final volume for injection should be determined based on the weight of the mouse,

typically 100-200 µL.

Vortex the solution thoroughly to ensure it is well-mixed before administration.

Prepare a vehicle control solution using the same concentrations of DMSO, Cremophor® EL,

and ddH₂O, but without MEB55.

In Vivo Administration of MEB55 in a Xenograft Mouse
Model
Animal Model:
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Immunocompromised mice (e.g., SCID or NOD/SCID) are suitable for establishing human

tumor xenografts.

Tumor Cell Implantation:

Culture MDA-MB-231 human breast cancer cells under standard conditions.

Harvest the cells and resuspend them in a suitable medium (e.g., a mixture of medium and

Matrigel) at a concentration of 1 x 10⁷ cells/mL.

Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

Allow the tumors to grow to a palpable size (e.g., 50-100 mm³) before starting the treatment.

MEB55 Administration Protocol:

Randomly divide the tumor-bearing mice into treatment and control groups (n=5-10 mice per

group).

Weigh each mouse to calculate the precise volume of the MEB55 dosing solution to be

administered.

Administer the prepared MEB55 solution or vehicle control via intraperitoneal (IP) injection.

The recommended efficacious and low-toxicity dose is 25 mg/kg.[1]

Repeat the injections twice a week for the duration of the study (e.g., 2-4 weeks).

Monitor the mice regularly for any signs of toxicity, including changes in body weight,

behavior, and overall health.

Measure tumor volume using calipers at regular intervals (e.g., twice a week). Tumor volume

can be calculated using the formula: (Length x Width²)/2.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weight measurement, histological analysis).
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Caption: Experimental workflow for in vivo administration of MEB55 in a xenograft mouse

model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for In Vivo
Administration of MEB55 in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13440341#in-vivo-administration-and-dosage-of-
meb55-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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